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Compound of Interest

Compound Name: 2-Tosylaniline

Cat. No.: B3046227

This technical guide provides an in-depth overview of 2-tosylaniline (CAS No: 1213-33-8), a
key chemical intermediate for researchers, scientists, and professionals in drug development.
This document outlines its commercial availability, purity grades, and typical experimental
protocols for its synthesis and analysis.

Commercial Suppliers and Purity Grades

2-Tosylaniline, also known as N-(2-aminophenyl)-4-methylbenzenesulfonamide, is readily
available from a variety of commercial suppliers, catering to the needs of both small-scale
research and larger development projects. Purity levels typically range from 95% to over 98%,
with higher purity grades available upon request from specialized manufacturers. The table
below summarizes the offerings from several prominent suppliers.
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Supplier Purity Grade(s) Offered Notes
Available in research-quantity
Arctom 97%([1] ]
sizes.
Provides the compound under
the name N-(2-
Advanced ChemBlocks 95%

aminophenyl)-4-

methylbenzenesulfonamide.

Purity specifications available

Lists both 2-tosylaniline and its

BLDpharm
upon request. synonym.
While a direct CoA for 2-
>98.0% (by NMR) for similar tosylaniline was not found,
ChemScene

aniline derivatives[2]

certificates for similar products

indicate high purity.

PubChem Vendors

Various

PubChem lists multiple
chemical vendors, though
specific purity grades for each
are not detailed on the

platform.[3]

It is recommended to request a certificate of analysis (CoA) from the supplier to obtain precise

purity data and information on trace impurities for a specific batch.

Physicochemical Properties

Property

Value

CAS Number

1213-33-8[3]

Molecular Formula

C13H13NO2S[3]

Molecular Weight

247.31 g/mol [3]

IUPAC Name

2-[(4-methylphenyl)sulfonyl]aniline[3]

Experimental Protocols
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While specific, detailed protocols for the synthesis and analysis of 2-tosylaniline can be
proprietary, the following sections outline generalized and representative experimental
methodologies based on standard organic chemistry principles and information available for
related compounds.

Synthesis of 2-Tosylaniline: A Representative Protocol

The synthesis of 2-tosylaniline typically involves the reaction of 2-aminobenzenethiol with p-
toluenesulfonyl chloride, followed by an oxidation step. A plausible synthetic route is outlined
below.

Materials:

2-Aminobenzenethiol

o p-Toluenesulfonyl chloride (TsCl)

e Asuitable base (e.g., pyridine, triethylamine)

e An appropriate solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF))

¢ Oxidizing agent (e.g., hydrogen peroxide, m-chloroperoxybenzoic acid (MCPBA))

» Reagents for workup and purification (e.g., saturated sodium bicarbonate solution, brine,
magnesium sulfate, silica gel)

Procedure:

o Sulfonamide Formation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 2-aminobenzenethiol in the chosen solvent. Cool the solution in an ice bath.

e Add the base, followed by the dropwise addition of a solution of p-toluenesulfonyl chloride in
the same solvent.

 Allow the reaction to stir at room temperature until completion, which can be monitored by
thin-layer chromatography (TLC).
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o Workup: Quench the reaction with water or a saturated solution of sodium bicarbonate.
Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with
brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

o Oxidation: Dissolve the crude product from the previous step in a suitable solvent. Add the
oxidizing agent portion-wise at a controlled temperature.

 Purification: After the reaction is complete, the mixture is worked up similarly to the first step.
The resulting crude product is then purified, typically by flash column chromatography on
silica gel, to yield pure 2-tosylaniline.

Purity Analysis: A General HPLC Method

High-performance liquid chromatography (HPLC) is a common technique for assessing the
purity of 2-tosylaniline.

Instrumentation and Conditions:
o HPLC System: A standard HPLC system equipped with a UV detector.
e Column: A reversed-phase C18 column is typically suitable for aniline derivatives.

» Mobile Phase: A gradient of acetonitrile and water, often with a small amount of an acid like
sulfuric acid as a buffer, is a common mobile phase for analyzing aniline compounds.[4]

o Flow Rate: A typical flow rate is 1 mL/min.
o Detection: UV detection at a wavelength of 254 nm is often appropriate.

o Sample Preparation: A dilute solution of the 2-tosylaniline sample is prepared in the mobile
phase or a compatible solvent.

Procedure:
o Equilibrate the column with the mobile phase until a stable baseline is achieved.

e Inject a known volume of the prepared sample.
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e Run the analysis and record the chromatogram.

e The purity is determined by calculating the area percentage of the main peak corresponding
to 2-tosylaniline relative to the total area of all peaks.

Signaling Pathways

A thorough review of the scientific literature reveals no evidence of 2-tosylaniline being directly
involved in any biological signaling pathways. As a chemical intermediate, its primary role is as
a building block in the synthesis of more complex molecules, rather than as a biologically active
agent that would interact with signaling cascades in a cellular context. Researchers using 2-
tosylaniline in drug development are typically incorporating it into larger molecular structures
to achieve a desired chemical or physical property, and it is the final compound that is then
investigated for its biological activity.

Visualizing Workflows and Structures

To further clarify the processes and relationships discussed, the following diagrams have been
generated using the DOT language.
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Caption: A generalized workflow for the synthesis of 2-tosylaniline.
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Caption: A typical workflow for the purity analysis of 2-tosylaniline by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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